Cas no 2138286-81-2 (Benzenesulfonyl fluoride, 3-ethynyl-)

• Product Name: Benzenesulfonyl fluoride, 3-ethynyl-
• CAS No: 2138286-81-2
• MF: C₈H₅FO₂S
• MW: 184.187504529953
• CID: 5302085
• Update Time: 2025-10-28

Benzenesulfonyl fluoride, 3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3-ethynyl-

• Inchi： 1S/C8H5FO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h1,3-6H
• InChI Key： UZHIMCHDLONTFD-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(C#C)=C1

Additional information on Benzenesulfonyl fluoride, 3-ethynyl-

Benzenesulfonyl Fluoride, 3-Ethynyl (CAS No. 2138286-81-2): A Comprehensive Overview

Benzenesulfonyl fluoride, 3-ethynyl (CAS No. 2138286-81-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structure and reactivity, has found applications in various research areas, including the development of novel pharmaceuticals and materials science. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of benzenesulfonyl fluoride, 3-ethynyl, highlighting its significance in contemporary scientific research.

Chemical Structure and Properties

Benzenesulfonyl fluoride, 3-ethynyl is a fluorinated benzenesulfonyl derivative with an ethynyl group attached to the benzene ring. The molecular formula is C₉H₅FOS, and its molecular weight is approximately 180.19 g/mol. The presence of the fluorine atom and the ethynyl group imparts unique chemical properties to this compound. The fluorine atom enhances the electron-withdrawing effect, making the sulfonyl fluoride group more reactive towards nucleophiles. The ethynyl group, on the other hand, provides a versatile handle for further functionalization through various synthetic transformations.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under standard laboratory conditions makes it suitable for long-term storage and use in various synthetic protocols.

Synthesis Methods

The synthesis of benzenesulfonyl fluoride, 3-ethynyl can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethynylbenzenesulfonyl chloride with potassium fluoride (KF) or cesium fluoride (CsF) in a polar aprotic solvent such as DMF or N-methylpyrrolidone (NMP). This reaction proceeds via nucleophilic substitution at the sulfonyl chloride group, yielding the desired product with high purity and yield.

An alternative approach involves the direct fluorination of 3-ethynylbenzenesulfinic acid using anhydrous hydrogen fluoride (HF) or fluorine gas (F₂). This method requires careful control of reaction conditions to avoid side reactions and ensure the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing benzenesulfonyl fluoride, 3-ethynyl, such as using solid-supported reagents and catalytic systems.

Applications in Organic Synthesis

Benzenesulfonyl fluoride, 3-ethynyl has found extensive use in organic synthesis as a versatile building block for constructing complex molecules. Its reactivity towards nucleophiles makes it an excellent reagent for forming carbon-sulfur bonds through nucleophilic substitution reactions. For example, it can be used to introduce a sulfonyl fluoride functionality into various organic substrates, which can then be further functionalized through subsequent reactions.

The ethynyl group in benzenesulfonyl fluoride, 3-ethynyl provides additional synthetic opportunities through its ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This "click" chemistry reaction is widely used in bioconjugation studies for attaching small molecules or biomolecules to target proteins or cells. The high efficiency and selectivity of CuAAC make it an attractive method for synthesizing complex bioactive compounds.

Mechanistic Studies and Reactivity Profiles

Detailed mechanistic studies have been conducted to understand the reactivity profile of benzenesulfonyl fluoride, 3-ethynyl. These studies have revealed that the compound undergoes nucleophilic substitution reactions via an SN₂-like mechanism due to the electron-withdrawing effect of the fluorine atom. The presence of the ethynyl group can influence the reaction kinetics by stabilizing transition states through conjugation effects.

In addition to its reactivity towards nucleophiles, benzenesulfonyl fluoride, 3-ethynyl has been shown to participate in electrophilic aromatic substitution reactions under certain conditions. For instance, it can undergo Friedel-Crafts acylation with aromatic compounds in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). This reaction pathway opens up new possibilities for synthesizing functionalized aromatic compounds with diverse applications in materials science and pharmaceuticals.

Potential Applications in Medicinal Chemistry

The unique chemical properties of benzenesulfonyl fluoride, 3-ethynyl make it a valuable tool in medicinal chemistry research. Sulfonyl fluorides are known to exhibit biological activity by acting as irreversible inhibitors of serine hydrolases and other enzymes involved in various physiological processes. The introduction of an ethynyl group into these inhibitors can enhance their potency and selectivity by modulating their binding interactions with target proteins.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific serine hydrolases for therapeutic purposes. For example, inhibitors of fatty acid amide hydrolase (FAAH) have shown promise as potential treatments for pain and inflammation. The use of benzenesulfonyl fluoride, 3-ethynyl strong>-based scaffolds in designing such inhibitors could lead to more effective and selective therapeutic agents with improved pharmacological profiles.

Clinical Trials and Future Prospects

The potential therapeutic applications of compounds derived from benzenesulfonyl fluoride, 3-ethynyl strong>-based scaffolds are currently being explored through preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic properties of these compounds in animal models and human subjects. Preliminary results have shown promising outcomes, indicating that these compounds may have significant therapeutic potential.

In addition to their use as therapeutic agents, compounds derived from < strong > benzenesulfonyl fluoride , 3 - ethynyl strong > may also find applications in diagnostic imaging and drug delivery systems . The ability to functionalize these compounds with imaging agents or targeting moieties could enable their use in non-invasive imaging techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). p > article > response >